Cas no 1601132-32-4 (2-(azidomethyl)-1-oxaspiro4.4nonane)

• Product Name: 2-(azidomethyl)-1-oxaspiro4.4nonane
• CAS No: 1601132-32-4
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• MDL: MFCD30198413
• CID: 5245974
• PubChem ID: 102899110
• Update Time: 2025-10-12

2-(azidomethyl)-1-oxaspiro4.4nonane Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.4]nonane, 2-(azidomethyl)-
• 2-(azidomethyl)-1-oxaspiro4.4nonane

• MDL： MFCD30198413
• Inchi： 1S/C9H15N3O/c10-12-11-7-8-3-6-9(13-8)4-1-2-5-9/h8H,1-7H2
• InChI Key： BUMYNMDAZSUGDO-UHFFFAOYSA-N
• SMILES： C(C1CCC2(CCCC2)O1)N=[N+]=[N-]

Additional information on 2-(azidomethyl)-1-oxaspiro4.4nonane

Professional Introduction to Compound with CAS No. 1601132-32-4 and Product Name: 2-(azidomethyl)-1-oxaspiro4.4nonane

The compound with the CAS number 1601132-32-4 and the product name 2-(azidomethyl)-1-oxaspiro4.4nonane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This spirocyclic ether derivative has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of an azidomethyl group in its molecular framework suggests a versatile reactivity that could be exploited in synthetic chemistry, particularly in the construction of more complex molecules.

One of the most intriguing aspects of 2-(azidomethyl)-1-oxaspiro4.4nonane is its spirocyclic core, which consists of two cyclic structures linked by a single oxygen atom. This type of molecular architecture is known to enhance the conformational flexibility and binding affinity of compounds, making them promising candidates for pharmacological applications. The spirooxane ring system can adopt multiple conformations, which may facilitate interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the utility of spirocyclic compounds in medicinal chemistry due to their ability to exhibit dual functionality. The azidomethyl substituent on 2-(azidomethyl)-1-oxaspiro4.4nonane provides a handle for further chemical modification, allowing researchers to introduce additional functional groups or link the compound to other biomolecules. This reactivity has been leveraged in the development of novel drug candidates, where spirocyclic ethers serve as scaffolds for designing molecules with enhanced therapeutic properties.

In the context of contemporary pharmaceutical research, 2-(azidomethyl)-1-oxaspiro4.4nonane has shown promise as a precursor for synthesizing bioactive molecules. The spirooxane core can be selectively functionalized at various positions, enabling the creation of libraries of derivatives with tailored pharmacological profiles. For instance, researchers have explored its use in generating compounds that modulate central nervous system (CNS) activity, given the structural similarities between this compound and known neuroactive agents.

The azido functional group is particularly noteworthy for its role in transition-metal-catalyzed cross-coupling reactions, which are fundamental tools in modern synthetic organic chemistry. The ability to convert azides into other functional groups such as amines or alcohols through palladium-catalyzed reactions opens up numerous possibilities for constructing complex molecular architectures. This transformation has been utilized in the synthesis of natural products and drug-like molecules, underscoring the importance of 2-(azidomethyl)-1-oxaspiro4.4nonane as a synthetic intermediate.

Advances in computational chemistry have further enhanced our understanding of how 2-(azidomethyl)-1-oxaspiro4.4nonane behaves in biological systems. Molecular modeling studies have revealed that this compound can interact with specific binding pockets on target proteins, suggesting its potential as an inhibitor or modulator of enzyme activity. Such insights are crucial for rational drug design, where computational predictions guide experimental efforts toward optimizing lead compounds.

The synthesis of 2-(azidomethyl)-1-oxaspiro4.4nonane itself presents an interesting challenge due to its spirocyclic structure and reactive azido group. Researchers have developed innovative synthetic strategies to construct this molecule efficiently while maintaining high yields and purity. These methods often involve multi-step sequences that require careful optimization to avoid side reactions and ensure regioselectivity.

In conclusion, 2-(azidomethyl)-1-oxaspiro4.4nonane (CAS No. 1601132-32-4) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with the reactivity provided by the azidomethyl group, make it a valuable tool for synthetic chemists and medicinal chemists alike. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and design of novel therapeutic agents.